(4-Bromophenyl)(piperazin-1-yl)methanone

• IUPAC Name: (4-bromophenyl)-piperazin-1-ylmethanone
• InChI: InChI=1S/C11H13BrN2O/c12-10-3-1-9(2-4-10)11(15)14-7-5-13-6-8-14/h1-4,13H,5-8H2
• InChI Key: WLJZWLGUPJDGIL-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)C(=O)C2=CC=C(C=C2)Br
• Molecular Formula: C11H13BrN2O
• DSSTOX Substance ID: DTXSID20460985
• Molecular Weight: 269.14 g/mol
• CAS No.: 59939-72-9

Description

(4-Bromophenyl)(piperazin-1-yl)methanone is a useful research compound. Its molecular formula is C11H13BrN2O and its molecular weight is 269.14 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Antibacterial Activity

• A study synthesized novel triazole analogues of piperazine, including compounds with a 4-bromophenyl moiety on the piperazine ring. These compounds showed significant inhibition of bacterial growth, highlighting their potential as antibacterial agents (Nagaraj, Srinivas, & Rao, 2018).

Anticancer and Antituberculosis Properties

• Research involving the synthesis of (4-Chlorophenyl) cyclopropyl (piperazin-1-yl) methanone derivatives showed that some compounds exhibited significant anticancer and antituberculosis activities. This suggests a potential role in the development of new therapeutic agents for these diseases (Mallikarjuna, Padmashali, & Sandeep, 2014).

Anti-HIV Activity

• A series of β-carboline derivatives were synthesized and evaluated for their activity against HIV strains. Some derivatives, including those with a 4-bromophenyl group, displayed selective inhibition of the HIV-2 strain, indicating their potential use in HIV treatment (Ashok et al., 2015).

Corrosion Inhibition

• Research into corrosion inhibition of mild steel using organic inhibitors identified certain piperazin-1-yl methanone derivatives as effective agents. These compounds significantly increased the inhibition efficiency, offering potential applications in material science (Singaravelu, Bhadusha, & Dharmalingam, 2022).

Enzyme Inhibitory Activity

• A study on 2-furyl(4-{4-[(substituted)sulfonyl]benzyl}-1-piperazinyl)methanone derivatives found that these compounds had good enzyme inhibitory activity, particularly against acetyl- and butyrylcholinesterase. This suggests potential therapeutic applications in diseases where these enzymes are implicated (Hussain et al., 2017).

Tubulin Polymerization Inhibition

• N-Heterocyclic (4-Phenylpiperazin-1-yl)methanones derived from phenoxazine and phenothiazine were identified as potent inhibitors of tubulin polymerization. They showed excellent antiproliferative properties against cancer cell lines, indicating their potential as cancer therapeutics (Prinz et al., 2017).

Future Directions

The future directions for research on “(4-Bromophenyl)(piperazin-1-yl)methanone” and its derivatives could include further exploration of their biological activities and potential applications in pharmaceuticals. For instance, a derivative showed an efficient reversible MAGL inhibition and a promising antiproliferative activity on breast and ovarian cancer cell lines. This suggests that “this compound” and its derivatives could be further developed as potential therapeutic agents.